2-amino-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile

• Molecular Formula: C18H23N5
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-amino-4-(1,3,5-trimethylpyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H23N5/c1-11-16(12(2)23(3)22-11)17-13-8-6-4-5-7-9-15(13)21-18(20)14(17)10-19/h4-9H2,1-3H3,(H2,20,21)
• InChI Key: LJPXNPGXRQLVOP-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C)C2=C(C(=NC3=C2CCCCCC3)N)C#N

Description

2-amino-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile, also known as C21H32N6, is a chemical compound that has gained attention in scientific research for its potential medical applications.

Mechanism of Action

The mechanism of action of 2-amino-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile is not fully understood. It has been suggested that it may act through the inhibition of specific enzymes and pathways involved in inflammation and cancer growth. It may also modulate the expression of genes involved in oxidative stress and neurodegeneration.
Biochemical and Physiological Effects:
2-amino-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile has been shown to have a range of biochemical and physiological effects. It has been demonstrated to reduce inflammation and oxidative stress in vitro. It has also been shown to inhibit cancer cell growth and induce apoptosis. In animal studies, 2-amino-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile has been shown to improve cognitive function and reduce neurodegeneration.

Advantages and Limitations for Lab Experiments

2-amino-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have a range of potential therapeutic applications. However, there are also limitations to its use in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 2-amino-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile. One area of interest is its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. It may also have applications in treating other inflammatory and oxidative stress-related diseases. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-amino-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile involves the reaction of 1,3,5-trimethyl-1H-pyrazole-4-carboxaldehyde, 2-aminocyclooctanone, and malononitrile in the presence of ammonium acetate and ethanol. The reaction yields a white crystalline powder that can be purified through recrystallization.

Scientific Research Applications

2-amino-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and reduce oxidative stress. 2-amino-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.